Cas no 4998-57-6 (DL-Histidine)

DL histidine is a histidine derivative

DL-Histidine structure

Product Name:DL-Histidine

CAS No:4998-57-6

Molecular Formula:C₆H₉N₃O₂

Molecular Weight:155.1546

MDL:MFCD00005208

CID:45462

PubChem ID:24895803

DL-Histidine Properties

Names and Identifiers

- DL-Histidine
- DL-2-AMINO-3-(4-IMIDAZOLYL)PROPIONIC ACID
- DL-ALPHA-AMINO-BETA-IMIDAZOLEPROPIONIC ACID
- H-DL-HIS-OH
- HISTIDINE
- HISTIDINE, DL-
- DL-Histidine, Free Base
- DL-Histidin
- DL-2-Amino-3-(1H-imidazol-4-yl)propanoic acid
- 1H-Imidazole-4-alanine
- rac-(R*)-2-Amino-3-(4-imidazolyl)propionic acid
- 2-Amino-3-(1H-imidazol-4-yl)propanoic acid
- HISTIDINE, DL-(P)
- HISTIDINE, DL-(RG)
- 5-imidazolepropionic acid
- D-Histidine
- Hydroxyacetone
- L-histidine,(1:1)
- α-Amino-4
- (±)-2-Amino-3-(4-imidazolyl)propionic acid
- L-Histidine, Free Base
- 2-amino-3-(1H-imidazol-5-yl)propanoic acid
- HNDVDQJCIGZPNO-UHFFFAOYSA-N
- alpha-Amino-1H-imidazole-4-propionic acid
- 2-azanyl-3-(1H-imidazol-5-yl)propanoic acid
- Dl-Histidine Dihydrochloride
- DL-Histidine hydrochloridemonohydrate
- histidin
- laevo-histidine
- Histidine #
- PubChem12388
- DL-2-Amino-3-(4-imidazolyl)propionsaeur
- +Expand
- MDL： MFCD00005208
- InChIKey： HNDVDQJCIGZPNO-UHFFFAOYSA-N
- Inchi： 1S/C6H9N3O2/c7-5(6(10)11)1-4-2-8-3-9-4/h2-3,5H,1,7H2,(H,8,9)(H,10,11)
- SMILES： O([H])C(C([H])(C([H])([H])C1=C([H])N=C([H])N1[H])N([H])[H])=O
- BRN： 7800

Computed Properties

Exact Mass: 155.069477g/mol
Surface Charge: 0
XLogP3: -3.2
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 155.069477g/mol
Monoisotopic Mass: 155.069477g/mol
Topological Polar Surface Area: 92Å²
Heavy Atom Count: 11
Complexity: 151
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

LogP: 0.06440
PSA: 92
Merck: 4720
Refractive Index: 1.6500 (estimate)
Boiling Point: 458.9°C at 760 mmHg
Melting Point: 273 °C (dec.) (lit.)
Flash Point: 458.9 °C at 760 mmHg
Solubility: 0.5 M HCl: soluble
Color/Form: Colorless flake or tetragonal prismatic crystal
Solubility: Soluble in water, insoluble in ethanol, ether, acetone and chloroform
pka: 1.8(at 25℃)
Density: 1.3092 (rough estimate)

DL-Histidine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006X9X-10g	DL-Histidine	4998-57-6	95%	10g	$8.00	2024-05-01
abcr	AB136738-5 g	DL-Histidine, free base; 98%	4998-57-6		5g	€70.10	2022-06-12
Ambeed	A890579-10g	2-Amino-3-(1H-imidazol-4-yl)propanoic acid	4998-57-6	95%	10g	$10.0	2024-07-18
City Chemical	3221CC-10GM	DL-Histidine	4998-57-6		10gm	$198.22	2023-09-19
Cooke Chemical	A4722812-1G	DL-Histidine	4998-57-6	98%	1g	RMB 23.20	2023-09-07
Enamine	EN300-33906-0.05g	2-amino-3-(1H-imidazol-4-yl)propanoic acid	4998-57-6		0.05g	$19.0	2023-05-03
eNovation Chemicals LLC	D913719-100g	DL-Histidine	4998-57-6	97%	100g	$170	2022-07-29
Fluorochem	222292-10g	DL-Histidine	4998-57-6	95%	10g	￡15.00	2022-03-01
Life Chemicals	F0452-7577-0.25g	2-amino-3-(1H-imidazol-4-yl)propanoic acid	4998-57-6	95%+	0.25g	$18.0	2023-09-07
MedChemExpress	HY-W010209-1g	DL-Histidine	4998-57-6		1g	￥300	2023-08-31

DL-Histidine Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:4998-57-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:4998-57-6)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:4998-57-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

DL-Histidine Related Literature

1. Synthesis of selectively multi-labelled histidines with stable isotopes and chiral synthesis of L-histidine from L-aspartic acid

Takashi Furuta,Motofusa Katayama,Hiromi Shibasaki,Yasuji Kasuya J. Chem. Soc. Perkin Trans. 1 1992 1643
2. Synthesis of a ternary copper(II) complex containing L-histidine and L-asparagine and optical resolution of DL-histidine via the complex formation

Takeshi Sakurai,Osamu Yamauchi,Akitsugu Nakahara J. Chem. Soc. Chem. Commun. 1977 718
3. Ionic co-crystals of enantiopure and racemic histidine with calcium halides

O. Shemchuk,L. Degli Esposti,F. Grepioni,D. Braga CrystEngComm 2017 19 6267
4. Organic–inorganic ionic co-crystals: a new class of multipurpose compounds

Dario Braga,Fabrizia Grepioni,Oleksii Shemchuk CrystEngComm 2018 20 2212
5. Nucleation behaviour of racemic and enantiopure histidine

Lina C. Harfouche,Simon Clevers,Gérard Coquerel,Ivo B. Rietveld CrystEngComm 2021 23 8379
6. Histidine functionalized MIL-53(Al) for lead(ii) removal from aqueous solution

Jipeng Li,Yanzhi Sun,Yongmei Chen,Yang Tang,Junqing Pan,Pingyu Wan New J. Chem. 2022 46 11158
7. Chiral interactions of histidine in a hydrated vermiculite clay

Donald G. Fraser,H. Christopher Greenwell,Neal T. Skipper,Martin V. Smalley,Michael A. Wilkinson,Bruno Demé,R. K. Heenan Phys. Chem. Chem. Phys. 2011 13 825
8. 465. A novel synthesis of histidine

A. C. Davis,A. L. Levy J. Chem. Soc. 1949 2179
9. Complex formation, chemical exchange, species structure, and stereoselective effects in the copper(ii)- l/dl-histidine systems

Valery G. Shtyrlin,Yulia I. Zyavkina,Edward M. Gilyazetdinov,Mikhail S. Bukharov,Alexander A. Krutikov,Ruslan R. Garipov,Anvar S. Mukhtarov,Alexey V. Zakharov Dalton Trans. 2012 41 1216
10. Chirality control of multi-stimuli responsive and self-healing supramolecular metallo-hydrogels

Bhagwati Sharma,Ashmeet Singh,Tridib K. Sarma,Neha Sardana,Asish Pal New J. Chem. 2018 42 6427

Related Categories

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:4998-57-6)DL-Histidine

Purity:99%

Quantity:500g

Price($):355.0